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Compound of Interest

Compound Name: Tetrabromophthalate diol
CAS No.: 77098-07-8
Cat. No.: B039251
Get Quote
. J

Executive Summary: The Material Profile

Tetrabromophthalate Diol (TBPD)—commonly known by trade names such as PHT4-Diol™
—is a reactive flame retardant intermediate primarily used in the production of rigid
Polyurethane (PU) foams.[1]

Unlike its solid precursor (Tetrabromophthalic anhydride), TBPD is typically a viscous, amber
liquid. While it exhibits low acute toxicity, its handling challenges stem from its high viscosity,
environmental persistence, and thermal decomposition risks.

Key Chemical Identifiers:
e CAS No: 20566-35-2 (or 77098-07-8 for mixed esters)[1][2][3]
* Physical State: Viscous liquid (Pour point varies by grade; often requires heating).

¢ Primary Hazard: Thermal decomposition releases Hydrogen Bromide (HBr) and Bromine
gas.[4]
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Risk Assessment & Hazard Identification

Effective safety protocols for TBPD must address three distinct operational phases: Storage
(Cold), Processing (Heated), and Disposal.

. Operational Mechanism of
Hazard Category Risk Level .
Context Injury
TBPD has high
. ) ) NOAEL values; skin
Acute Toxicity Low Ambient Handling S
absorption is minimal
[1].
High viscosity leads to
Physical Hazard High Transfer/Pumping high-pressure line
failures or splashes.
Overheating (>210°C)
) releases toxic HBr
Thermal Hazard Moderate Processing (>60°C) ]
and Bromine vapors
[2].
Persistent
) ] ] ) halogenated
Environmental High Spills/Disposal

compound; harmful to

aquatic life.[5]

The "Viscosity Trap"

As a Senior Scientist, | have observed that most accidents with TBPD occur not due to
chemical toxicity, but due to thermal and mechanical mishandling. Researchers often overheat
the drum to lower viscosity for pumping, leading to dangerous off-gassing or splash burns.

Personal Protective Equipment (PPE) Matrix

Your PPE strategy is dictated by the temperature of the material. A "one size fits all" approach
is dangerous here.

Decision Logic: Cold vs. Heated Handling
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Start: TBPD Handling

Check Process Temperature

Storage/Transport \ Synthesis/Pumping

Ambient / Cold (< 40°C) Heated (> 40°C)
(High Viscosity) (Low Viscosity / Vapor Risk)

Gloves: Nitrile (0.11mm) Gloves: Thermal + Nitrile/Neoprene
Protection against incidental splash (Double glove or Thermal liner)

:

Eyes: Chemical Goggles + Face Shield
(Pressurized line risk)

:

Respiratory: Not Required Respiratory: Organic Vapor Cartridge (OV/AG)
(Unless generating mist) (Protection against HBr/Bromine)

Eyes: Safety Glasses w/ Side Shields

Click to download full resolution via product page

Figure 1. Dynamic PPE selection based on the thermal state of the reagent. Note the
escalation to respiratory protection when heating.

Detailed PPE Specifications

e Hand Protection:
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o Material: Nitrile or Neoprene. Latex is insufficient for halogenated organics.

o Scientist's Note: When handling heated TBPD (~60-80°C), standard nitrile gloves will
transmit heat instantly. Wear a cotton thermal liner underneath a heavy-gauge nitrile glove
(minimum 0.4mm thickness).

e Eye & Face Protection:
o Ambient: Safety glasses with side shields.
o Heated/Pressurized: Chemical splash goggles (indirect vent) AND a face shield.

o Reasoning: Heated TBPD is often pumped under pressure. If a line clogs due to cooling
(viscosity spike), a burst can spray hot, sticky liquid that is difficult to remove from

skin/eyes.
» Respiratory Protection:
o Standard: Not required for ambient handling due to low vapor pressure.
o Heated: Half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.

o Critical: If temperatures exceed 200°C (runaway reaction), evacuate immediately. No
standard lab respirator protects against high concentrations of Bromine gas; SCBA is

required [2].

Operational Workflow: From Drum to Reactor

This protocol minimizes the risk of spills and thermal degradation.

Step 1: Viscosity Management (Heating)

TBPD is often too thick to pour at room temperature.
e Protocol: Use a drum heater or hot box.

e Limit: Do NOT exceed 80°C.
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e Warning: Localized overheating (using a heat gun or direct flame) can cause decomposition
at the container wall, releasing HBr gas before the bulk liquid is warm [3].

Step 2: Transfer

» Preferred Method: Peristaltic pump or gear pump with heat-traced lines.

e Manual Pouring: If pouring manually, ensure the receiving vessel is secured. The high
viscosity can cause "glugging,” leading to splashes.

Step 3: Synthesis/Reaction

» Ventilation: All reactions involving TBPD must occur in a functioning fume hood or under
local exhaust ventilation (LEV).

» Incompatibility: Avoid strong oxidizing agents and strong bases, which can strip bromine and
degrade the molecule.

Emergency Response: Spills & Decontamination

Because TBPD is a sticky, water-insoluble liquid, standard mop-up procedures will fail.

3. Absorb 4. Mechanical Removal 5. Solvent Wash

, 1. Isolate Area m.| 2. Containment
Eolibeected (Stop traffic) | (sand/Earth Dike) "1 (vermiculite/Clay) ™| (scrape viscous mass) (Acetone/Toluene) Bl ahoenatadiiastelal

4
4
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Figure 2: Spill response workflow emphasizing mechanical removal before solvent washing.

Decontamination Protocol

o Contain: Use sand or clay absorbents. Do not use water (it will just bead up and spread the
oil).

e Scrape: Because it is viscous, scoop up the bulk material with a spark-proof spatula or
cardboard.
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» Solvent Wash: Residue is soluble in Acetone, Toluene, or MEK [3]. Wash the surface with
solvent after bulk removal.

o Disposal: All contaminated rags and absorbents must be treated as Halogenated Chemical
Waste.

Disposal & Environmental Stewardship

Strict Adherence Required: TBPD contains significant bromine content (~44-46% by weight).

e Segregation: NEVER mix TBPD waste with general organic solvents or non-halogenated
waste. This can result in heavy fines from waste haulers who must use specific incinerators
for halogens.

o Labeling: Label clearly as "Halogenated Organic Waste - Contains Bromine."

o Destruction: The only approved disposal method is high-temperature incineration equipped
with scrubbers to capture HBr emissions [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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